10-(1-piperidinylcarbonyl)-10H-phenothiazine

• IUPAC Name: phenothiazin-10-yl(piperidin-1-yl)methanone
• InChI: InChI=1S/C18H18N2OS/c21-18(19-12-6-1-7-13-19)20-14-8-2-4-10-16(14)22-17-11-5-3-9-15(17)20/h2-5,8-11H,1,6-7,12-13H2
• InChI Key: ZYAXTAFPNAMCKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)N2C3=CC=CC=C3SC4=CC=CC=C42
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of phenothiazine derivatives, including 10-(1-piperidinylcarbonyl)-10H-phenothiazine, often involves palladium-catalyzed amination reactions and Smiles rearrangements. These methods provide a pathway to various substituted phenothiazines with potential applications in medicine and materials science. For instance, the synthesis of phenothiazines via Smiles rearrangement has been demonstrated as a base for further chemical modifications, including the preparation of sulfones and ribofuranosides (Gautam et al., 2010).

Molecular Structure Analysis

Phenothiazine derivatives exhibit diverse molecular structures, which can significantly influence their chemical and biological properties. The crystal structure analysis of these compounds reveals the presence of chirality and occupational disorder in their molecular framework. For example, a study on cocrystals of phenothiazine derivatives has provided insights into the structural variations and the influence of isomeric molecules on the crystal packing and stability (Nikulin et al., 2008).

Chemical Reactions and Properties

Phenothiazine derivatives undergo various chemical reactions that modify their chemical structure and enhance their biological activity. These reactions include oxidation, which can lead to the formation of sulfone derivatives with different pharmacological properties. The study of these chemical modifications is essential for understanding the reactivity and potential applications of phenothiazine derivatives in drug design and development.

Physical Properties Analysis

The physical properties of phenothiazine derivatives, such as solubility, thermal stability, and crystalline structure, are critical for their application in different fields. These properties are influenced by the molecular structure and the nature of substituents on the phenothiazine core. Understanding these properties is crucial for the formulation and development of phenothiazine-based drugs and materials.

Chemical Properties Analysis

The chemical properties of phenothiazine derivatives, including their redox behavior, electrophilic and nucleophilic sites, and interaction with metal ions, are of significant interest. These properties are central to the compounds' applications as sensors, catalysts, and pharmaceutical agents. For example, the interaction of phenothiazine derivatives with metal ions can lead to changes in their spectroscopic properties, which can be exploited in sensing applications (Hauck et al., 2007).